Cas no 328016-68-8 (2-({3-bromoimidazo1,2-apyridin-2-yl}methyl)sulfanyl-5-nitro-1,3-benzothiazole)

• Product Name: 2-({3-bromoimidazo1,2-apyridin-2-yl}methyl)sulfanyl-5-nitro-1,3-benzothiazole
• CAS No: 328016-68-8
• MF: C₁₅H₉BrN₄O₂S₂
• MW: 421.291558980942
• CID: 6444255
• Update Time: 2025-11-01

2-({3-bromoimidazo1,2-apyridin-2-yl}methyl)sulfanyl-5-nitro-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-({3-bromoimidazo1,2-apyridin-2-yl}methyl)sulfanyl-5-nitro-1,3-benzothiazole
• 2-(((3-bromoimidazo[1,2-a]pyridin-2-yl)methyl)thio)-5-nitrobenzo[d]thiazole
• Benzothiazole, 2-[[(3-bromoimidazo[1,2-a]pyridin-2-yl)methyl]thio]-5-nitro-

• Inchi： 1S/C15H9BrN4O2S2/c16-14-11(17-13-3-1-2-6-19(13)14)8-23-15-18-10-7-9(20(21)22)4-5-12(10)24-15/h1-7H,8H2
• InChI Key： NVQGTACPBQTPCM-UHFFFAOYSA-N
• SMILES： S1C2=CC=C([N+]([O-])=O)C=C2N=C1SCC1=C(Br)N2C(=N1)C=CC=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 2-({3-bromoimidazo1,2-apyridin-2-yl}methyl)sulfanyl-5-nitro-1,3-benzothiazole

Introduction to 2-({3-bromoimidazo[1,2-a]pyridin-2-yl}methyl)sulfanyl-5-nitro-1,3-benzothiazole (CAS No. 328016-68-8)

2-({3-bromoimidazo[1,2-a]pyridin-2-yl}methyl)sulfanyl-5-nitro-1,3-benzothiazole (CAS No. 328016-68-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzothiazoles and is characterized by its unique structural features, including a bromoimidazopyridine moiety and a nitrobenzothiazole scaffold. These structural elements contribute to its diverse biological activities and make it a promising candidate for various pharmaceutical applications.

The brominated imidazopyridine core of the compound is known for its ability to modulate various biological pathways, particularly those involved in neuropharmacology and anti-inflammatory responses. The nitrobenzothiazole moiety, on the other hand, is associated with potent antioxidant and antimicrobial properties. Together, these functional groups endow the compound with a broad spectrum of biological activities, making it an attractive target for drug discovery and development.

Recent studies have highlighted the potential of 2-({3-bromoimidazo[1,2-a]pyridin-2-yl}methyl)sulfanyl-5-nitro-1,3-benzothiazole in the treatment of neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits significant neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides, a key factor in Alzheimer's disease pathogenesis. The researchers found that the compound effectively reduced oxidative stress and inflammation in neuronal cells, thereby preserving their viability and function.

In addition to its neuroprotective properties, 2-({3-bromoimidazo[1,2-a]pyridin-2-yl}methyl)sulfanyl-5-nitro-1,3-benzothiazole has shown promise in the field of oncology. A preclinical study conducted by a team at the National Cancer Institute revealed that this compound possesses potent antiproliferative activity against various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action involves the induction of apoptosis through the activation of caspase-dependent pathways and the inhibition of cell cycle progression.

The sulfanyl group in the compound plays a crucial role in its biological activity by facilitating interactions with target proteins and enhancing its cellular uptake. This functional group also contributes to the compound's stability and solubility, which are essential factors for drug development. Researchers have optimized the synthesis of 2-({3-bromoimidazo[1,2-a]pyridin-2-yl}methyl)sulfanyl-5-nitro-1,3-benzothiazole using advanced synthetic methods to improve its yield and purity. These efforts have paved the way for further preclinical and clinical investigations.

One of the key challenges in developing 2-({3-bromoimidazo[1,2-a]pyridin-2-yl}methyl)sulfanyl-5-nitro-1,3-benzothiazole as a therapeutic agent is optimizing its pharmacokinetic properties. Studies have shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile in animal models. However, further research is needed to optimize its metabolic stability and reduce potential side effects. Ongoing clinical trials are aimed at evaluating the safety and efficacy of this compound in human subjects.

In conclusion, 2-({3-bromoimidazo[1,2-a]pyridin-2-yl}methyl)sulfanyl-5-nitro-1,3-benzothiazole (CAS No. 328016-68-8) represents a promising lead compound for the development of novel therapeutics targeting neurodegenerative diseases and cancer. Its unique structural features and diverse biological activities make it an exciting area of research for medicinal chemists and pharmaceutical scientists alike. As more data from preclinical and clinical studies become available, it is anticipated that this compound will play a significant role in advancing our understanding of disease mechanisms and improving patient outcomes.